Cas no 2227836-18-0 (4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol)

• Product Name: 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol
• CAS No: 2227836-18-0
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6083411
• PubChem ID: 165668555
• Update Time: 2025-07-23

4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol
• EN300-1924509
• 2227836-18-0
• 4-[(1R)-3-amino-1-hydroxypropyl]-5-bromo-2-methoxyphenol

• Inchi： 1S/C10H14BrNO3/c1-15-10-4-6(8(13)2-3-12)7(11)5-9(10)14/h4-5,8,13-14H,2-3,12H2,1H3/t8-/m1/s1
• InChI Key： PXHGCRZLAIMANA-MRVPVSSYSA-N
• SMILES： BrC1=CC(=C(C=C1[C@@H](CCN)O)OC)O

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol

Introduction to 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol (CAS No. 2227836-18-0)

4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol, identified by its Chemical Abstracts Service (CAS) number 2227836-18-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amine, a hydroxyl, a bromo substituent, and a methoxy group on a phenolic backbone, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol positions it as a candidate for exploration in various pharmacological contexts. The (1R)-configuration at the propyl side chain adds a layer of stereochemical specificity, which is often critical in determining the biological activity and selectivity of pharmaceutical compounds. This stereochemical feature is particularly relevant in the design of chiral drugs, where the spatial arrangement of atoms can significantly influence efficacy and side effects.

In recent years, there has been growing interest in phenolic derivatives due to their broad spectrum of biological activities. The bromo and methoxy substituents on the aromatic ring contribute to the compound's reactivity and potential interaction with biological targets. Such structural elements are frequently employed in medicinal chemistry to modulate electronic properties and binding affinities. The hydroxyl group and the amine side chain further enhance the compound's potential as a pharmacophore, enabling hydrogen bonding interactions and serving as points for further derivatization.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The compound 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol exemplifies this approach, as its design incorporates multiple functional groups that can be systematically modified to improve potency, selectivity, and pharmacokinetic properties. For instance, the amine group can be conjugated with carboxylic acids or other polar moieties to form amides or salts, potentially enhancing solubility and bioavailability.

One of the most promising areas of application for this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Phenolic derivatives are well-known for their role in antioxidant, anti-inflammatory, and anticancer therapies. The specific arrangement of substituents in 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol suggests that it may serve as a precursor for drugs targeting neurological disorders or metabolic diseases. The combination of stereochemical complexity and functional diversity makes it an attractive candidate for further investigation.

The bromo substituent on the aromatic ring is particularly noteworthy, as bromine atoms are frequently used in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. In addition, the methoxy group can influence electronic distribution across the molecule, affecting both reactivity and interactions with biological targets. These features make 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol a valuable building block for designing novel therapeutics.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques can be employed to predict how modifications to 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol might affect its biological activity. This approach allows researchers to rapidly evaluate thousands of possible derivatives before synthesizing them in the lab, significantly reducing both time and cost associated with drug discovery.

In conclusion, 4-(1R)-3-amino-1-hydroxypropyl-5-bromo-2-methoxyphenol (CAS No. 2227836-18-0) represents a promising compound with diverse structural features that make it suitable for further exploration in pharmaceutical research. Its complex architecture, including stereochemical specificity and multiple functional groups, positions it as a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications for phenolic derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.